Cas no 110380-42-2 (1,3,4-Oxadiazole, 2-(4-nitrophenyl)-5-(2-thienyl)-)

• Product Name: 1,3,4-Oxadiazole, 2-(4-nitrophenyl)-5-(2-thienyl)-
• CAS No: 110380-42-2
• MF: C₁₂H₇N₃O₃S
• MW: 273.267280817032
• CID: 1193207
• Update Time: 2024-08-02

1,3,4-Oxadiazole, 2-(4-nitrophenyl)-5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-(4-nitrophenyl)-5-(2-thienyl)-
• 2-(4-nitrophenyl)-5-thiophen-2-yl-1,3,4-oxadiazole

• Inchi： 1S/C12H7N3O3S/c16-15(17)9-5-3-8(4-6-9)11-13-14-12(18-11)10-2-1-7-19-10/h1-7H
• InChI Key： DHVSQLICXHFNHX-UHFFFAOYSA-N
• SMILES： O1C(C2SC=CC=2)=NN=C1C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 273.02091
• Monoisotopic Mass: 273.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 82.06